Cas no 109493-16-5 (3H-1,2,4-Triazole-3-thione, 5-(4-aminophenyl)-2,4-dihydro-4-phenyl-)

3H-1,2,4-Triazole-3-thione, 5-(4-aminophenyl)-2,4-dihydro-4-phenyl- structure
109493-16-5 structure
Product Name:3H-1,2,4-Triazole-3-thione, 5-(4-aminophenyl)-2,4-dihydro-4-phenyl-
CAS No:109493-16-5
MF:C14H12N4S
MW:268.336880683899
CID:1188003
Update Time:2024-08-02

3H-1,2,4-Triazole-3-thione, 5-(4-aminophenyl)-2,4-dihydro-4-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 3H-1,2,4-Triazole-3-thione, 5-(4-aminophenyl)-2,4-dihydro-4-phenyl-
    • Inchi: 1S/C14H12N4S/c15-11-8-6-10(7-9-11)13-16-17-14(19)18(13)12-4-2-1-3-5-12/h1-9H,15H2,(H,17,19)
    • InChI Key: VERLAHDFIJMYTD-UHFFFAOYSA-N
    • SMILES: N1=C(C2=CC=C(N)C=C2)N(C2=CC=CC=C2)C(=S)N1

Computed Properties

  • Exact Mass: 268.07846

Experimental Properties

  • Density: 1.35±0.1 g/cm3(Predicted)
  • Melting Point: 276-279 °C
  • Boiling Point: 426.4±47.0 °C(Predicted)
  • PSA: 53.65
  • pka: 5.84±0.10(Predicted)
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